Cas no 93859-63-3 (Isochamaejasmin)

Isochamaejasmin is a bioactive flavonoid compound derived from the roots of Stellera chamaejasme L., a plant traditionally used in herbal medicine. It exhibits notable pharmacological properties, including antitumor, antiviral, and anti-inflammatory activities. Structurally, it belongs to the biflavonoid class, characterized by its dimeric flavonoid framework, which contributes to its strong antioxidant capacity. Research indicates potential applications in oncology, particularly in inhibiting cancer cell proliferation and inducing apoptosis. Its mechanism of action involves modulation of signaling pathways such as NF-κB and MAPK. Isochamaejasmin is also being studied for its neuroprotective effects, making it a compound of interest in drug development and biomedical research.

Isochamaejasmin structure

Product Name:Isochamaejasmin

CAS No:93859-63-3

MF:C₃₀H₂₂O₁₀

MW:542.489689350128

CID:1080826

PubChem ID:390361

Update Time:2025-06-07

Isochamaejasmin Chemical and Physical Properties

Names and Identifiers

- Isochamaejasmin
- (2R,2'S,3S,3'R)-rel-2,2',3,3'-Tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,3'-bi-4H-1-benzopyran]-4,4'-dione
- [ "" ]
- [3,3′-Bi-4H-1-benzopyran]-4,4′-dione, 2,2′,3,3′-tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)-, [2α,3β(2′S*,3′R*)]- (ZCI)
- rel-(2R,2′S,3S,3′R)-2,2′,3,3′-Tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)[3,3′-bi-4H-1-benzopyran]-4,4′-dione (ACI)
- Isochamaejasmin (ICM)
- CHEMBL3318021
- LMPK12040001
- HY-N3497
- C09758
- Isochamaejasmine
- Q27106969
- NSC-687700
- 3,3''-Binaringenin
- CS-0024384
- (2S,3R)-3-[(2R,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- NSC687700
- FS-7544
- (2R,2'S,3S,3'R)-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-2,2',3,3'-tetrahydro-4H,4'H-[3,3'-bi-1-benzopyran]-4,4'-dione
- CHEBI:5994
- DTXSID101317073
- AKOS032949024
- 93859-63-3
- 3,3'-Binaringenin
- Chamaejasmin
- Neochamaejasmin B
- Neochamaejasmin A
- DA-74543
- iso-chamaejasmin
- (2S,3R)-3-((2R,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- (2R,2'S,3S,3'R)-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-2,2',3,3'-tetrahydro-4H,4'H-(3,3'-bi-1-benzopyran)-4,4'-dione
- Inchi： 1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26+,29+,30-
- InChI Key： RNQBLQALVMHBKH-SQYWJIFTSA-N
- SMILES： O=C1C2C(=CC(=CC=2O[C@@H](C2C=CC(O)=CC=2)[C@@H]1[C@H]1C(=O)C2C(=CC(=CC=2O[C@@H]1C1C=CC(O)=CC=1)O)O)O)O

Computed Properties

Exact Mass: 542.12100
Monoisotopic Mass: 542.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 40
Rotatable Bond Count: 3
Complexity: 854
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 174A^2
XLogP3: 4.6

Experimental Properties

Color/Form: Powder
Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 932.6°C at 760 mmHg
Flash Point: 314.2°C
Refractive Index: 1.749
Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
PSA: 173.98000
LogP: 4.48560

Isochamaejasmin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Isochamaejasmin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I13030-5mg	Isochamaejasmin	93859-63-3	,HPLC≥98%	5mg	¥5280.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4271-5 mg	Isochamaejasmine	93859-63-3		5mg	￥4179.00	2022-04-26
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